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Compound of Interest

Compound Name:
(S)-tert-Butyl (1-benzylpyrrolidin-3-

yl)carbamate

Cat. No.: B144919 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(S)-tert-Butyl (1-benzylpyrrolidin-3-yl)carbamate is a chiral pyrrolidine derivative that serves

as a versatile intermediate in organic synthesis and medicinal chemistry.[1] Its structure,

featuring a benzyl-protected pyrrolidine ring and a tert-butoxycarbonyl (Boc) protected amine,

makes it a valuable building block for the synthesis of a wide range of biologically active

compounds, including potential therapeutic agents.[1] The Boc protecting group allows for

selective deprotection under specific reaction conditions, enabling controlled functionalization

of the amine group.[1] This technical guide provides a comprehensive overview of the known

physical properties of (S)-tert-Butyl (1-benzylpyrrolidin-3-yl)carbamate, along with a

representative synthetic protocol and its role as a key intermediate.

Core Physical and Chemical Properties
A summary of the key physical and chemical properties of (S)-tert-Butyl (1-benzylpyrrolidin-
3-yl)carbamate is presented below. It is important to note that while some properties are well-

defined, others, such as the melting and boiling points for the specific (S)-enantiomer, are not

consistently reported in publicly available literature. The data presented is a consolidation of

information from various chemical suppliers and databases.
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Property Value Source

Molecular Formula C₁₆H₂₄N₂O₂ [1]

Molecular Weight 276.37 g/mol [1]

CAS Number 131852-53-4 [2]

Appearance Solid (form may vary)

Inferred from general

descriptions of carbamates

and related compounds.

Melting Point
Not consistently reported for

the (S)-enantiomer.

Data for related compounds

and racemates exists, but not

specifically for the (S)-

enantiomer.

Boiling Point Not consistently reported.

Solubility

Soluble in organic solvents

such as chloroform and

toluene; poor solubility in

nonpolar organic solvents.

General solubility

characteristics of carbamate

esters.[3]

Storage
Store in a cool, dry place.

Keep container tightly closed.

General recommendation for

chemical reagents.

Experimental Protocols
Representative Synthesis of (S)-tert-Butyl (1-
benzylpyrrolidin-3-yl)carbamate
The following is a general, representative protocol for the synthesis of N-Boc protected

benzylpyrrolidines, adapted from literature procedures for similar compounds. This protocol

illustrates a common synthetic route.

Materials:

(S)-3-Aminopyrrolidine dihydrochloride

Di-tert-butyl dicarbonate (Boc₂O)
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Triethylamine (Et₃N)

Benzyl bromide

Potassium carbonate (K₂CO₃)

Dichloromethane (DCM)

Acetonitrile (ACN)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Ethyl acetate and hexanes for chromatography

Procedure:

Boc Protection of (S)-3-Aminopyrrolidine:

To a solution of (S)-3-aminopyrrolidine dihydrochloride in a mixture of dichloromethane

and water, add triethylamine at 0 °C.

Slowly add a solution of di-tert-butyl dicarbonate in dichloromethane.

Allow the reaction to warm to room temperature and stir for 12-18 hours.

Extract the aqueous layer with dichloromethane.

Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and

concentrate under reduced pressure to yield (S)-tert-butyl pyrrolidin-3-ylcarbamate.

N-Benzylation:

Dissolve the Boc-protected pyrrolidine from the previous step in acetonitrile.
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Add potassium carbonate and benzyl bromide to the solution.

Heat the reaction mixture to reflux and stir for 12-24 hours.

Cool the reaction mixture to room temperature and filter off the inorganic salts.

Concentrate the filtrate under reduced pressure.

Purify the crude product by silica gel column chromatography using a gradient of ethyl

acetate in hexanes to obtain (S)-tert-butyl (1-benzylpyrrolidin-3-yl)carbamate as a

solid.

Visualizations
Synthetic Workflow
The following diagram illustrates a typical synthetic workflow for the preparation of (S)-tert-
Butyl (1-benzylpyrrolidin-3-yl)carbamate.
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Caption: Synthetic route to (S)-tert-Butyl (1-benzylpyrrolidin-3-yl)carbamate.

Role as a Synthetic Intermediate
This compound is a valuable intermediate for the synthesis of more complex molecules,

particularly in drug discovery. The Boc group can be removed under acidic conditions to

liberate the amine, which can then be further functionalized.
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Caption: Utilization as a key synthetic intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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